2-(2-(2-((2,5-Blois(((2-ethylhexyl)oxy)carbonyl)benzoyl)oxy)ethoxy)ethoxy)acetic Acid

• Molecular Formula: C31H48O10
• Molecular Weight: 580.7 g/mol
• IUPAC Name: 2-[2-[2-[2,5-bis(2-ethylhexoxycarbonyl)benzoyl]oxyethoxy]ethoxy]acetic acid
• InChI: InChI=1S/C31H48O10/c1-5-9-11-23(7-3)20-40-29(34)25-13-14-26(30(35)41-21-24(8-4)12-10-6-2)27(19-25)31(36)39-18-17-37-15-16-38-22-28(32)33/h13-14,19,23-24H,5-12,15-18,20-22H2,1-4H3,(H,32,33)
• InChI Key: BHAAURRZXCTSID-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)COC(=O)C1=CC(=C(C=C1)C(=O)OCC(CC)CCCC)C(=O)OCCOCCOCC(=O)O

Description

2-(2-(2-((2,5-Blois(((2-ethylhexyl)oxy)carbonyl)benzoyl)oxy)ethoxy)ethoxy)acetic Acid is a complex organic compound known for its unique structure and diverse applications. This compound is characterized by its multiple ethoxy groups and a benzoyl moiety, which contribute to its distinct chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-(2-((2,5-Blois(((2-ethylhexyl)oxy)carbonyl)benzoyl)oxy)ethoxy)ethoxy)acetic Acid typically involves multi-step organic reactions. The process begins with the preparation of the benzoyl intermediate, which is then subjected to esterification with 2-ethylhexanol.

Industrial Production Methods

Industrial production of this compound may involve large-scale esterification and etherification processes, utilizing catalysts to enhance reaction efficiency and yield. The use of continuous flow reactors and advanced purification techniques ensures the production of high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

2-(2-(2-((2,5-Blois(((2-ethylhexyl)oxy)carbonyl)benzoyl)oxy)ethoxy)ethoxy)acetic Acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can yield alcohol derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium ethoxide. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

Scientific Research Applications

2-(2-(2-((2,5-Blois(((2-ethylhexyl)oxy)carbonyl)benzoyl)oxy)ethoxy)ethoxy)acetic Acid has a wide range of scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects and as a component in drug delivery systems.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-(2-((2,5-Blois(((2-ethylhexyl)oxy)carbonyl)benzoyl)oxy)ethoxy)ethoxy)acetic Acid involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or enhancement of antioxidant defenses .

Comparison with Similar Compounds

Similar Compounds

2-(((2-Ethylhexyl)oxy)carbonyl)benzoic Acid: Shares a similar ester linkage but lacks the additional ethoxy groups.

2-[2-(2-Methoxyethoxy)ethoxy]acetic Acid: Contains similar ethoxy groups but differs in the core structure.

Uniqueness

The uniqueness of 2-(2-(2-((2,5-Blois(((2-ethylhexyl)oxy)carbonyl)benzoyl)oxy)ethoxy)ethoxy)acetic Acid lies in its combination of multiple ethoxy groups and a benzoyl moiety, which confer distinct chemical properties and reactivity. This makes it a versatile compound for various applications in research and industry .